Cas no 4521-08-8 (Benzofuran, 3-methyl-2-phenyl-)

• Product Name: Benzofuran, 3-methyl-2-phenyl-
• CAS No: 4521-08-8
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 1516601
• PubChem ID: 180881
• Update Time: 2025-04-23

Benzofuran, 3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3-methyl-2-phenyl-
• 3-Methyl-2-phenylbenzofuran
• Benzofuran, dihydromethylphenyl-
• 100494-10-8
• SCHEMBL2620726
• 4521-08-8
• 3-methyl-2-phenyl-1-benzofuran
• HS-6099
• DTXSID60143341
• 2-Phenyl-3-methyl-cumaron
• benzo[b]furan,3-methyl-2-phenyl-
• 3-methyl-2-phenyl-benzofuran
• Dihydromethylphenylbenzofuran

• Inchi： 1S/C15H12O/c1-11-13-9-5-6-10-14(13)16-15(11)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： GMITZEGBZMWAOQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.108
• Boiling Point: 325.4°Cat760mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.617
• PSA: 13.14

Additional information on Benzofuran, 3-methyl-2-phenyl-

Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzofuran, 3-methyl-2-phenyl-, identified by its Chemical Abstracts Service (CAS) number 4521-08-8, is a heterocyclic organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system. The presence of both methyl and phenyl substituents on the benzofuran core imparts unique electronic and steric properties, making it a versatile scaffold for various chemical modifications and applications.

The structural motif of Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) consists of a benzene ring connected to a furan ring at the 2-position, with a methyl group at the 3-position and a phenyl group at the 2-position. This specific arrangement contributes to its reactivity and potential utility in synthetic chemistry. The compound exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions and formulations.

In recent years, Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) has been explored for its potential applications in pharmaceuticals, agrochemicals, and material science. One of the most notable areas of research involves its use as a precursor in the synthesis of bioactive molecules. The benzofuran core is a common structural feature in many natural products and drug candidates, owing to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the significance of Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The methyl and phenyl groups provide opportunities for further functionalization, allowing chemists to tailor the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have reported the synthesis of analogs that exhibit enhanced binding affinity to specific biological receptors, suggesting their potential as lead compounds for drug discovery.

The synthesis of Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) can be achieved through various methodologies, including cyclization reactions, cross-coupling reactions, and palladium-catalyzed transformations. Advanced synthetic techniques have enabled the efficient preparation of this compound in high yields and purity, making it more accessible for industrial applications. The growing interest in green chemistry has also spurred the development of sustainable synthetic routes that minimize waste and energy consumption.

In material science, Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) has been explored for its potential as a building block in polymer chemistry. The aromatic nature of the benzene ring and the heterocyclic furan ring contribute to its ability to form stable polymers with desirable mechanical and thermal properties. Researchers are investigating its incorporation into conjugated polymers for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic characteristics of this compound make it a promising candidate for enhancing the performance of these devices.

The spectroscopic properties of Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) are also worth mentioning. It exhibits characteristic absorption maxima in ultraviolet-visible (UV/Vis) spectroscopy due to transitions involving the aromatic system. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the connectivity and environment of hydrogen atoms within the molecule. These analytical techniques are crucial for confirming the identity and purity of the compound during synthesis and characterization.

The toxicological profile of Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) is another area of interest. While comprehensive toxicological data may be limited compared to more widely studied compounds, preliminary studies suggest that it exhibits low acute toxicity when tested in vitro or in animal models under controlled conditions. However, further research is needed to fully understand its long-term effects and potential hazards associated with prolonged exposure.

The future prospects for Benzofuran, 3-methyl-2-phenyl- (CAS No. 4521-08-8) are promising given its diverse chemical properties and potential applications across multiple fields. As synthetic methodologies continue to advance, new derivatives with tailored functionalities will likely be developed for specialized uses. Additionally, collaborations between academia and industry may accelerate the translation of laboratory findings into practical applications.

In conclusion, Benzofuran, 3-methyl-2-phenoxy (CAS No. 4521/0/88), stands out as a valuable compound with significant potential in pharmaceuticals、agrochemicals、and material science。 Its unique structural features make it a versatile scaffold for further chemical modifications，while its emerging applications highlight its importance in modern research。 As scientists continue to explore its capabilities，this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation。